![molecular formula C14H27NO4 B1266674 N-(2-Carboxyethyl)-N-octyl-beta-alanine CAS No. 52663-87-3](/img/structure/B1266674.png)
N-(2-Carboxyethyl)-N-octyl-beta-alanine
Overview
Description
“N-(2-Carboxyethyl)-N-octyl-beta-alanine” is a complex organic compound. While there isn’t specific information available for this exact compound, we can infer some details based on similar compounds. For instance, N-(2-Carboxyethyl)iminodiacetic acid, also known as β-ADA (β-alanine diacetate), is an organic compound with the formula HO2CCH2CH2N(CH2CO2H)2 . It is a white solid and is classified as an aminocarboxylic acid, formally a derivative of glycine .
Synthesis Analysis
The synthesis of similar compounds like N,O-(2-carboxyethyl)chitosan (N,O-2-CEC) involves the reaction between chitosan and 3-halopropionic acid (such as 3-chloropropionic acid, 3-bromopropanoic acid, and 3-iodopropionic acid) in the presence of sodium hydroxide or sodium hydrocarbonate . Another study shows that the presence of vanillin can be used for the synthesis of hydrogels .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, a Cu-catalyzed azide−alkyne−thiol reaction forming thiotriazoles has been reported as a major byproduct under widely used bio-orthogonal protein labeling “click” conditions . Another study discusses the suppression of carboxylate nucleophilicity with inorganic salts enabling selective electrocarboxylation without sacrificial anodes .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, N,O-(2-carboxyethyl)chitosan (N,O-2-CEC) shows good solubility . Another study found that native CNCs lost their hydrophilicity after modification with epoxy, and MCNCs showed good hydrophobic behavior (CA = 105 ± 2°) .Scientific Research Applications
Synthesis of Derivatives : Research has been conducted on the synthesis of various biologically active derivatives of N-(4-chloro/iodophenyl)-N-carboxyethyl-β-alanine. These derivatives have been characterized by methods like 1H-NMR, 13C-NMR, IR, mass spectroscopy, and elemental analysis, indicating a potential for biological applications (Anusevičius et al., 2013).
Affinity Chromatography and Protein Immobilization : The use of N-hydroxysuccinimide esters, including beta-alanine derivatives, in affinity chromatography and protein immobilization, has shown some limitations due to undesirable side reactions. These reactions can interfere with the application of such columns for further affinity-based purification (Wilchek & Miron, 1987).
Enzyme Synthesis and Modification : Studies have been conducted on enzymes like N5-(carboxyethyl)ornithine synthase, which are involved in the synthesis of novel Nω-carboxypropyl amino acids. Such enzymes, derived from organisms like Lactococcus lactis, play a role in the synthesis of related compounds (Donkersloot & Thompson, 1995).
Osmoprotective Compounds in Plants : Research has explored the synthesis of beta-alanine betaine in the Plumbaginaceae family, an osmoprotective compound that could have implications for plant tolerance to stress conditions like salinity and hypoxia (Rathinasabapathi et al., 2001).
Photolabile Protecting Groups : Studies have been conducted on the development of new photolabile protecting groups for carboxylic acids, including beta-alanine derivatives, that can release bioactive compounds upon photolysis with visible light. This research has implications for transient kinetic investigations of cellular processes (Banerjee et al., 2003).
Safety and Hazards
Future Directions
The future directions for similar compounds have been discussed in various studies. For instance, the influence of the amino alcohol structure on the coordination sphere of the metal center in Nickel (II) and copper (II) complexes based on N-(2-carboxyethyl)alkanolamines has been studied . Another study discusses the recent advancements, molecular effects, and future directions in the omics era for superparamagnetic iron oxide nanoparticles for magnetic hyperthermia .
Properties
IUPAC Name |
3-[2-carboxyethyl(octyl)amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27NO4/c1-2-3-4-5-6-7-10-15(11-8-13(16)17)12-9-14(18)19/h2-12H2,1H3,(H,16,17)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZMCEFRJPWTZMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN(CCC(=O)O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30200637 | |
Record name | N-(2-Carboxyethyl)-N-octyl-beta-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30200637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52663-87-3 | |
Record name | N-(2-Carboxyethyl)-N-octyl-β-alanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52663-87-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-Carboxyethyl)-N-octyl-beta-alanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052663873 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(2-Carboxyethyl)-N-octyl-beta-alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30200637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-carboxyethyl)-N-octyl-β-alanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.783 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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